Cas no 91608-15-0 (Tris(2,4,6-trimethoxyphenyl)phosphine)

Tris(2,4,6-trimethoxyphenyl)phosphine is a sterically hindered tertiary phosphine ligand characterized by its electron-rich and bulky aromatic substituents. The methoxy groups enhance solubility in polar organic solvents while providing stability against oxidation. This ligand is particularly useful in transition metal-catalyzed reactions, such as cross-coupling and hydrogenation, where its steric bulk promotes high selectivity and reactivity. Its robust structure also minimizes undesired side reactions, making it suitable for demanding synthetic applications. The compound’s stability under ambient conditions further simplifies handling and storage. Researchers value it for its predictable performance in fine chemical synthesis and organometallic chemistry.
Tris(2,4,6-trimethoxyphenyl)phosphine structure
91608-15-0 structure
Product name:Tris(2,4,6-trimethoxyphenyl)phosphine
CAS No:91608-15-0
MF:C27H33O9P
MW:532.519289731979
MDL:MFCD00145467
CID:799952
PubChem ID:24864423

Tris(2,4,6-trimethoxyphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

    • Tris(2,4,6-trimethoxyphenyl)phosphine
    • Phosphine,tris(2,4,6-trimethoxyphenyl)-
    • tris(2,4,6-trimethoxyphenyl)phosphane
    • (2,4,6-tri-OMe-Ph)3P
    • P[2,4,6-(MeO)2C6H2]3
    • P[2,4,6-(OMe)3C6H2]3
    • Phosphine,tris(2,4,6-trimethoxyphenyl)
    • tri(2,4,6-trismethoxyphenyl)phosphine
    • tris(2,4,6-trimethoxylphenyl)phoshpine
    • TTMPP
    • Tris(2,4,6-trimethoxyphenyl)phosphine (ACI)
    • Tri-(2,4,6-trimethoxyphenyl)phosphine
    • Tris(2,4,6-trimethoxyphenyl)phosphine #
    • AKOS016009980
    • TTMPP cpd
    • MFCD00145467
    • SCHEMBL180252
    • CS-W009611
    • SY078309
    • Phosphine, tris(2,4,6-trimethoxyphenyl)-
    • E78080
    • DTXCID10286217
    • 91608-15-0
    • DTXSID60335128
    • AS-63150
    • MDL: MFCD00145467
    • Inchi: 1S/C27H33O9P/c1-28-16-10-19(31-4)25(20(11-16)32-5)37(26-21(33-6)12-17(29-2)13-22(26)34-7)27-23(35-8)14-18(30-3)15-24(27)36-9/h10-15H,1-9H3
    • InChI Key: JQKHNBQZGUKYPX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(OC)C(P(C2C(OC)=CC(OC)=CC=2OC)C2C(OC)=CC(OC)=CC=2OC)=C(OC)C=1

Computed Properties

  • Exact Mass: 532.18600
  • Monoisotopic Mass: 532.18621962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 12
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 83.1Ų
  • Surface Charge: 0
  • XLogP3: 4.3

Experimental Properties

  • Color/Form: solid
  • Melting Point: 155-160 °C (lit.)
  • Boiling Point: 645.5±55.0 °C at 760 mmHg
  • Flash Point: 434.1±31.8 °C
  • Solubility: Insuluble (4.8E-4 g/L) (25 ºC),
  • PSA: 96.66000
  • LogP: 3.52220
  • Solubility: Not determined
  • Sensitiveness: air sensitive
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Tris(2,4,6-trimethoxyphenyl)phosphine Security Information

Tris(2,4,6-trimethoxyphenyl)phosphine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB111752-10 g
Tris(2,4,6-trimethoxyphenyl)phosphine, min. 97%; .
91608-15-0
10g
€228.00 2023-06-24
TRC
T886448-500mg
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0
500mg
$69.00 2023-05-17
Alichem
A019112692-10g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 95%
10g
$332.80 2023-08-31
Chemenu
CM282958-10g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 95%
10g
$370 2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-8015-2g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 min.97%
2g
698CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-NW498-200mg
Tris(2,4,6-trimethoxyphenyl)phosphine,min.97%
91608-15-0 97%
200mg
¥100.0 2022-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-8015-2g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 min.97%
2g
698.0CNY 2021-07-12
abcr
AB111752-2 g
Tris(2,4,6-trimethoxyphenyl)phosphine, min. 97%; .
91608-15-0
2g
€65.40 2023-06-24
Chemenu
CM282958-10g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 95%
10g
$370 2024-07-20
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600479-5g
Tris(2,4,6-trimethoxyphenyl)phosphine
91608-15-0 97%
5g
¥780.0 2024-07-19

Tris(2,4,6-trimethoxyphenyl)phosphine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium
1.2 Reagents: Triphenylphosphine Solvents: Diethyl ether
1.3 Reagents: Water Solvents: Water
Reference
Mercury(II) halide complexes of tertiary phosphines. Part XVII. Complexes of the very basic and sterically demanding ligand, tris(2,4,6-trimethoxyphenyl)phosphine (TMPP) of stoichiometry (TMPP)x(HgX2)y (X = Cl, Br, I; x = 1, 2; y = 1: x = 2, y = 3: X = I; x = 1, y = 2). Crystal structures of the monomeric 1:1 complexes (TMPP)HgX2 (X = Br, I) and (TMPP)(HgI2)2
Bell, Norman A.; Coles, Simon J.; Constable, Christopher P.; Hursthouse, Michael B.; Light, Mark E.; et al, Polyhedron, 2002, 21(18), 1845-1855

Production Method 2

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
A highly basic and nucleophilic triphenylphosphine, tris(2,4,6-trimethoxyphenyl)phosphine, and related compounds
Wada, Masanori; Higashizaki, Shogo; Tsuboi, Aki, Journal of Chemical Research, 1985, (2), 38-9

Production Method 3

Reaction Conditions
1.1 Reagents: Trimethylphosphine Solvents: Toluene ,  Cyclopentyl methyl ether ;  12 h, 100 °C
Reference
A clean and simple method for deprotection of phosphines from borane complexes
Demchuk, Oleg M. ; Jasinski, Radomir; Strzelecka, Dorota; Dziuba, Kamil; Kula, Karolina; et al, Pure and Applied Chemistry, 2018, 90(1), 49-62

Tris(2,4,6-trimethoxyphenyl)phosphine Raw materials

Tris(2,4,6-trimethoxyphenyl)phosphine Preparation Products

Tris(2,4,6-trimethoxyphenyl)phosphine Related Literature

Additional information on Tris(2,4,6-trimethoxyphenyl)phosphine

Research Briefing on Tris(2,4,6-trimethoxyphenyl)phosphine (CAS: 91608-15-0) in Chemical Biology and Pharmaceutical Applications

Tris(2,4,6-trimethoxyphenyl)phosphine (CAS: 91608-15-0) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and development.

Recent studies have highlighted the compound's utility as a ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures. Its electron-rich and sterically hindered structure enhances catalytic efficiency and selectivity, making it a valuable tool in synthetic chemistry. For instance, a 2023 study demonstrated its effectiveness in palladium-catalyzed Suzuki-Miyaura couplings, achieving high yields under mild conditions.

In the realm of chemical biology, Tris(2,4,6-trimethoxyphenyl)phosphine has been explored for its potential in modulating biological pathways. A 2022 publication revealed its role as a phosphine-based probe for detecting reactive oxygen species (ROS) in cellular environments, offering insights into oxidative stress-related diseases. This application underscores its versatility beyond traditional synthetic uses.

Pharmaceutical researchers have also investigated this compound for its ability to stabilize reactive intermediates in drug synthesis. Its bulky methoxy groups provide steric protection, reducing side reactions and improving the purity of active pharmaceutical ingredients (APIs). A 2023 preclinical study reported its use in the synthesis of a novel kinase inhibitor, where it facilitated a key cyclization step with minimal byproduct formation.

Despite these advances, challenges remain in scaling up its production and optimizing its performance in aqueous biological systems. Ongoing research aims to address these limitations through structural modifications and the development of derivative compounds. Future directions include exploring its potential in targeted drug delivery systems and as a component of catalytic antibodies.

In conclusion, Tris(2,4,6-trimethoxyphenyl)phosphine represents a promising multifunctional tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from synthetic catalysis to biological probing. Continued investigation into its properties and applications is expected to yield further breakthroughs in these fields.

Recommend Articles

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.